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This technical guide provides an in-depth overview of Methomyl-d3, a deuterated analog of
the carbamate insecticide methomyl. It is primarily intended for researchers, scientists, and
professionals in drug development and analytical chemistry who utilize stable isotope-labeled
internal standards for quantitative analysis. This document covers suppliers, technical
specifications, and a representative experimental protocol for its use in liquid chromatography-
tandem mass spectrometry (LC-MS/MS).

Overview of Methomyl-d3

Methomyl-d3 is a stable isotope-labeled form of methomyl, where three hydrogen atoms on
the methylamino group have been replaced with deuterium. This isotopic substitution results in
a molecule with a higher molecular weight than its non-labeled counterpart, while maintaining
nearly identical chemical and physical properties. Its primary application is as an internal
standard in analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and
liquid chromatography-mass spectrometry (LC-MS), for the accurate quantification of methomyl
in various matrices.[1]

Suppliers and Pricing of Methomyl-d3
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A number of chemical suppliers offer Methomyl-d3 for research purposes. Pricing is often not

publicly listed and typically requires a formal inquiry or user registration on the supplier's

website. The following table summarizes key suppliers and available information.

. Product CAS Molecular . Availability/
Supplier Purity .
Name Number Formula Pricing
>99%
--INVALID- 1398109-07- CsH7D3N20:2 Inquire for
Methomyl-d3 deuterated o
LINK-- 3 S pricing
forms (di-ds)
--INVALID- Methomyl-d3 1398109-07- CsH7D3N20:2 - Inquire for
Not specified o
LINK-- (Standard) 3 S pricing
--INVALID- 1398109-07- CsH7D3N20:2 Inquire for
Methomyl-d3 98+% o
LINK-- 3 S pricing
--INVALID- 1398109-07- CsH7D3N20:2 N Login for
Methomyl-d3 Not specified o
LINK-- 3 S pricing
--INVALID- 1398109-07- CsH7D3N20:2 N Login for
D3-Methomyl Not specified o
LINK-- 3 S pricing
--INVALID- 1398109-07- CsH7D3N20:2 . Login for
Methomyl-d3 Not specified o
LINK-- 3 S pricing
--INVALID- 1398109-07- CsH7D3N20:2 - Inquire for
Methomyl-d3 Not specified o
LINK-- S pricing

Experimental Protocol: Quantification of Methomyl
in Vegetable Matrix using LC-MS/MS

This section details a representative protocol for the analysis of methomyl in a vegetable matrix

using Methomyl-d3 as an internal standard. This method is adapted from established

procedures for carbamate pesticide residue analysis.[2]

Materials and Reagents

o Methomyl analytical standard
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Methomyl-d3 internal standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid

Ammonium formate

Anhydrous magnesium sulfate (MgSOQOa)

Primary secondary amine (PSA) sorbent

Graphitized carbon black (GCB)

Deionized water

Sample matrix (e.g., homogenized lettuce)

Sample Preparation (QUEChERS Method)

Weigh 10 g of the homogenized vegetable sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Spike the sample with the Methomyl-d3 internal standard solution.

Vortex for 1 minute to ensure thorough mixing.

Add anhydrous MgSOa4 and PSA.

Shake vigorously for 30 minutes using a mechanical shaker.

Centrifuge at 4500 rpm for 5 minutes.

Collect the supernatant (acetonitrile extract).
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o Transfer 1 mL of the supernatant into a new microcentrifuge tube containing 150 mg of
anhydrous MgSOa, 50 mg of PSA, and 50 mg of GCB for dispersive solid-phase extraction
(d-SPE) cleanup.

» Vortex for 30 seconds and centrifuge for 10 minutes.

« Filter the resulting solution through a 0.22 pum syringe filter into an autosampler vial for LC-
MS/MS analysis.

LC-MS/MS Analysis

o LC System: A high-performance liquid chromatography (HPLC) system.

o Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source.

e Chromatographic Column: A C18 reverse-phase column.
e Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.[3]
e Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.[3]

o Gradient Elution: A suitable gradient program to separate methomyl from matrix
interferences.

e Injection Volume: 10 pL.
« lonization Mode: Positive electrospray ionization (ESI+).

e MRM Transitions: Monitor the specific precursor-to-product ion transitions for both methomyl
and Methomyl-d3.

Data Analysis

Quantification is performed by calculating the peak area ratio of the analyte (methomyl) to the
internal standard (Methomyl-d3). A calibration curve is constructed by plotting the peak area
ratios of calibration standards against their corresponding concentrations.
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Visualizations
Synthesis of Methomyl

The synthesis of Methomyl-d3 follows a similar pathway to that of methomyl, with the key
difference being the use of deuterated methyl isocyanate. The general synthesis of methomyl
involves the reaction of S-methyl N-hydroxythioacetimidate (MHTA) with methyl isocyanate.[4]

S-methyl N-hydroxythioacetimidate (MHTA) Methyl Isocyanate @

Reaction

Click to download full resolution via product page

A simplified reaction pathway for the synthesis of methomyl.

Analytical Workflow for Methomyl Quantification

The following diagram illustrates the workflow for the quantification of methomyl in a sample
using Methomyl-d3 as an internal standard.
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Workflow for the analysis of methomyl using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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